Cas no 2228712-14-7 (tert-butyl N-2-(2,3-dihydro-1-benzofuran-7-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2,3-dihydro-1-benzofuran-7-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228712-14-7
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6524686
• PubChem ID: 165622110
• Update Time: 2025-06-09

tert-butyl N-2-(2,3-dihydro-1-benzofuran-7-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,3-dihydro-1-benzofuran-7-yl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(2,3-dihydro-1-benzofuran-7-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2228712-14-7
• EN300-1884000

• Inchi： 1S/C17H23NO4/c1-16(2,3)22-15(20)18(5)17(4,11-19)13-8-6-7-12-9-10-21-14(12)13/h6-8,11H,9-10H2,1-5H3
• InChI Key： XXCHHEWQNAHDLP-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-2-(2,3-dihydro-1-benzofuran-7-yl)-1-oxopropan-2-yl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2228712-14-7 and Product Name: *tert-butyl N-2-(2,3-dihydro-1-benzofuran-7-yl)-1-oxopropan-2-yl-N-methylcarbamate*

Compound with the CAS number 2228712-14-7 and the product name tert-butyl N-2-(2,3-dihydro-1-benzofuran-7-yl)-1-oxopropan-2-yl-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The unique combination of functional groups in its molecular structure makes it a promising candidate for further research and development in medicinal chemistry.

The molecular structure of this compound features a benzofuran core, which is a well-known scaffold in pharmaceuticals due to its ability to interact with various biological targets. Specifically, the presence of a 2,3-dihydro-1-benzofuran moiety suggests potential interactions with enzymes and receptors involved in metabolic pathways. This moiety has been extensively studied for its role in modulating biological processes, making it a valuable component in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their diverse pharmacological properties. The carbamate group in this compound, tert-butyl N-2-(2,3-dihydro-1-benzofuran-7-yl)-1-oxopropan-2-yl-N-methylcarbamate, is particularly noteworthy as it contributes to the compound's stability and bioavailability. This stability is crucial for pharmaceutical applications, where the compound must remain intact under various physiological conditions.

The tert-butyl group attached to the carbamate moiety enhances the lipophilicity of the compound, which can be beneficial for its absorption and distribution within the body. This feature is particularly important for oral administration, where poor bioavailability can significantly limit the therapeutic efficacy of a drug. Additionally, the tert-butyl group can also influence the metabolic pathways through which the compound is processed, potentially offering insights into its mechanism of action.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and anti-microbial applications. The specific benzofuran scaffold present in this compound may contribute to its potential activity against these conditions by interacting with key biological targets.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to construct the complex molecular framework efficiently. These synthetic approaches are critical for producing compounds that meet pharmaceutical standards and are suitable for further preclinical and clinical evaluations.

The pharmacological profile of this compound is currently under investigation in various research laboratories. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes involved in disease pathways. These findings are particularly exciting as they could lead to the development of new treatments for conditions that are currently difficult to manage effectively.

In conclusion, compound with CAS No. 2228712-14-7 and product name tert-butyl N-2-(2,3-dihydro-1-benzofuran-7-yl)-1-oxopropan-2-yl-N-methylcarbamate represents a significant contribution to pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further research and development. As more data becomes available on its biological activities and pharmacokinetic properties, this compound could play a crucial role in addressing unmet medical needs.